N-(4-acetamidophenyl)-3-(ethoxymethyl)-4-methoxybenzamide

• IUPAC Name: N-(4-acetamidophenyl)-3-(ethoxymethyl)-4-methoxybenzamide
• InChI: InChI=1S/C19H22N2O4/c1-4-25-12-15-11-14(5-10-18(15)24-3)19(23)21-17-8-6-16(7-9-17)20-13(2)22/h5-11H,4,12H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: APQBRQMRPIXAMV-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=C(C=CC(=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C)OC
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

N-(4-acetamidophenyl)-3-(ethoxymethyl)-4-methoxybenzamide, also known as AEMB, is a chemical compound that has been extensively studied for its potential applications in scientific research. AEMB is a benzamide derivative that has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N-(4-acetamidophenyl)-3-(ethoxymethyl)-4-methoxybenzamide is still not fully understood. However, studies have shown that this compound can inhibit the activity of various enzymes and proteins that are involved in cancer cell growth and proliferation. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has a wide range of biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of various enzymes and proteins that are involved in cancer cell growth and proliferation. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-acetamidophenyl)-3-(ethoxymethyl)-4-methoxybenzamide in lab experiments is its wide range of biochemical and physiological effects. This compound has been found to have anticancer, anti-inflammatory, and antioxidant properties, making it a promising candidate for further investigation. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic to normal cells at high concentrations, which may limit its potential applications in clinical settings.

Future Directions

There are several future directions for research on N-(4-acetamidophenyl)-3-(ethoxymethyl)-4-methoxybenzamide. One area of research involves the development of more potent and selective this compound derivatives that can be used as anticancer agents. Another area of research involves the investigation of the potential applications of this compound in the treatment of various inflammatory diseases. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

N-(4-acetamidophenyl)-3-(ethoxymethyl)-4-methoxybenzamide can be synthesized through a multi-step process that involves the reaction of various chemical reagents. One of the most common methods for synthesizing this compound involves the reaction of 4-acetamidophenol with ethyl chloroformate, followed by the addition of 3-(ethoxymethyl)-4-methoxyaniline and sodium hydroxide. The resulting product is then purified using various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N-(4-acetamidophenyl)-3-(ethoxymethyl)-4-methoxybenzamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a potential anticancer agent. Studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and liver cancer.